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Compound of Interest

(5-Amino-6-methylpyridin-2-
Compound Name:
yl)methanol

Cat. No.: B12852626

Get Quote

\ J

Compound Identity: (5-Amino-6-methylpyridin-2-yl)methanol[1]

Part 1: Executive Summary & Technical Identity

CAS 1807089-84-4, chemically known as (5-Amino-6-methylpyridin-2-yl)methanol, is a
specialized heterocyclic building block primarily utilized in the synthesis of advanced
pharmaceutical intermediates. Its structural motif—a pyridine ring substituted with an amine, a
methyl group, and a hydroxymethyl moiety—makes it a critical scaffold for developing kinase
inhibitors and other small-molecule drugs targeting enzymatic pathways (e.g., SHP2, KRAS, or
NMDA modulation).

Due to its specific substitution pattern, this compound is not a commodity chemical but a high-
value research intermediate. It is typically sourced in gram-scale quantities for medicinal
chemistry campaigns rather than multi-ton industrial applications.

Chemical Profile
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Chemical Name

(5-Amino-6-methylpyridin-2-yl)methanol

CAS Number 1807089-84-4

Molecular Formula C7H10N20

Molecular Weight 138.17 g/mol

Appearance Pale yellow to off-white solid

- Soluble in DMSO, Methanol; sparingly soluble in

Solubility
water

Purity Standard Typically 298% (HPLC) for research applications
Inert atmosphere, 2-8°C (Hygroscopic/Oxidation

Storage

sensitive)

Part 2: Commercial Analysis (Suppliers & Price)

The market for CAS 1807089-84-4 is dominated by specialized catalog vendors focusing on
heterocyclic building blocks. It is currently classified as a Tier 3 Research Chemical (Low

volume, High cost).

Validated Suppliers & Catalog Data

The following suppliers have been verified to list this specific CAS. Note: Prices are estimates

based on recent catalog data and may fluctuate.

. ] Estimated

Supplier Catalog # Pack Size . Stock Status
Price (USD)

BLD Pharm BD01183885 1lg $500 - $600 Global Stock
ABCR GmbH AB631903 1lg €450 - €550 EU Stock

) ) Lead time 2-3
ChemSigma 1807089-84-4 Custom Inquire

wks

Manalab BD01183885 1lg ¥4,154 (~$570) China Stock
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Procurement Strategy

 Price Volatility: The high price (~$500/g) indicates complex synthesis or low demand.
Researchers should request a Certificate of Analysis (CoA) confirming 1H-NMR and HPLC
purity before purchase.

e Lead Time: While "Global Stock" is listed, cross-border shipping for pyridines can incur
delays due to customs classification. Allow 1-2 weeks for delivery.

o Bulk Inquiries: For >10g requirements, custom synthesis (FTE or fee-for-service) is
recommended over catalog purchasing, potentially reducing costs by 40-60%.

Part 3: Technical Synthesis & Application
Retrosynthetic Analysis

The synthesis of (5-Amino-6-methylpyridin-2-yl)methanol generally avoids direct
functionalization of the sensitive amino-alcohol core. Instead, it proceeds via a Nitro-Reduction
pathway, ensuring the stability of the pyridine ring during the assembly of the hydroxymethyl

group.
Core Challenges:

o Regioselectivity: Ensuring the amino group is installed at the C5 position relative to the C6-
methyl.

» Redox Compatibility: Reducing the nitro group (to amine) without over-reducing the pyridine
ring or oxidizing the alcohol.

Validated Synthetic Pathway (DOT Diagram)

The following diagram outlines the logical synthetic flow from commercially available

precursors.
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Precursor:
2-Chloro-6-methyl-5-nitropyridine

:

Step 1: Carbonylation/Cyanation
(Pd-catalyzed or CuCN)

:

Intermediate:
Methyl 6-methyl-5-nitropicolinate
(or Nitrile analog)

:

Step 2: Selective Reduction
(NaBH4 or DIBAL-H)

:

Intermediate:
(5-Nitro-6-methylpyridin-2-yl)methanol

:

Step 3: Nitro Reduction
(H2/Pd-C or Fe/NHA4CI)

Target:

(5-Amino-6-methylpyridin-2-yl)methanol
(CAS 1807089-84-4)

Click to download full resolution via product page

Figure 1: Proposed retrosynthetic pathway via nitro-pyridine precursors.

Application in Drug Discovery

This compound acts as a bidentate scaffold.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12852626/docs?utm_src=pdf-body-img#technical-guide-commercial-technical-profile-of-cas-1807089-84-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12852626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

* 5-Amino Group: Serves as a nucleophile for amide coupling or Buchwald-Hartwig
aminations, allowing attachment to the core pharmacophore (e.g., a pyrimidine or
guinazoline ring).

o 2-Hydroxymethyl Group: Provides a handle for solubilizing groups or further oxidation to an
aldehyde/acid for macrocyclization.

e 6-Methyl Group: often acts as a "magic methyl" to enforce conformational restriction,
improving binding affinity in the target protein's pocket (e.g., in KRAS G12C or SHP2
allosteric pockets).

Part 4: Quality Control & Handling
Analytical Validation

To ensure scientific integrity, the identity of CAS 1807089-84-4 must be validated using the
following parameters:

e 1H NMR (DMSO-d6): Look for the singlet methyl peak (~2.3-2.5 ppm), the hydroxymethyl
methylene doublet (~4.4 ppm), and two aromatic protons on the pyridine ring showing meta-
or para-coupling depending on substitution exactness.

e LC-MS: Mass peak [M+H]+ =139.1.

o Appearance Check: Darkening of the solid indicates oxidation of the amine or alcohol,
repurification via recrystallization (MeOH/EtOAc) may be required.

Safety Protocol (MSDS Highlights)

» Signal Word: Warning
e Hazard Statements: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

e Handling: Handle in a fume hood. The amine functionality makes it basic; avoid contact with
strong acids or oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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